2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C14H20FN3O/c1-2-17-7-9-18(10-8-17)11-14(19)16-13-6-4-3-5-12(13)15/h3-6H,2,7-11H2,1H3,(H,16,19)
• InChI Key: YHGCFFRKDOFTLV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H20FN3O
• Molecular Weight: 265.33 g/mol

Description

2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide, also known as EFPA, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in drug development. EFPA is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the endocannabinoid system.

Scientific Research Applications

2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been extensively studied for its potential applications in drug development. As a FAAH inhibitor, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been shown to increase the levels of endocannabinoids, which are known to have analgesic, anti-inflammatory, and anxiolytic effects. 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has also been investigated for its potential use in the treatment of neurological disorders such as epilepsy, Parkinson's disease, and multiple sclerosis. Additionally, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been studied for its anti-tumor properties and has shown promising results in preclinical studies.

Mechanism of Action

2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide acts as a competitive inhibitor of FAAH, which is responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide increases the levels of endocannabinoids in the body, leading to a variety of physiological effects. Endocannabinoids interact with cannabinoid receptors in the body, which are involved in pain sensation, inflammation, and mood regulation. 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been shown to increase the levels of anandamide in the brain, leading to analgesic and anxiolytic effects.
Biochemical and Physiological Effects:
2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In preclinical studies, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has also been shown to have anxiolytic effects in animal models of anxiety. Additionally, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been shown to have anti-tumor properties in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of FAAH, making it a useful tool for studying the endocannabinoid system. 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has also been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for drug development. However, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has some limitations, including its relatively short half-life and potential off-target effects.

Future Directions

2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has shown promising results in preclinical studies and has the potential for use in drug development. Future research should focus on optimizing the pharmacokinetic properties of 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide and investigating its potential use in the treatment of neurological disorders and cancer. Additionally, further studies are needed to determine the long-term safety and efficacy of 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide in humans. Overall, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide represents a promising avenue for drug development and further research is warranted.

Synthesis Methods

2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide can be synthesized using a multi-step process involving the reaction of 2-fluoroaniline with ethyl chloroacetate to form the intermediate ethyl 2-fluoro-phenylacetate. This intermediate is then reacted with piperazine and sodium hydride to form the final product, 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide. The synthesis of 2-(4-ethyl-1-piperazinyl)-N-(2-fluorophenyl)acetamide has been optimized to improve the yield and purity of the compound, making it more accessible for scientific research.